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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cispentacin is a naturally occurring amino acid analog with potent antifungal properties,
particularly against Candida albicans.[1][2] First isolated from the culture broth of Bacillus
cereus, this compound has garnered significant interest within the scientific community due to
its unique in vivo efficacy despite modest in vitro activity.[3][4] This technical guide provides an
in-depth overview of cispentacin, covering its natural source, isolation, and detailed biological
properties. It is intended to serve as a valuable resource for researchers and professionals
involved in antifungal drug discovery and development.

Natural Source and Isolation

Cispentacin is a secondary metabolite produced by the bacterium Bacillus cereus strain L450-
B2.[3][4] It is a water-soluble, amphoteric compound with the chemical structure (1R, 2S)-2-
aminocyclopentane-1-carboxylic acid.[1][3]

Isolation Workflow

The isolation of cispentacin from the culture broth of Bacillus cereus involves a multi-step
process aimed at separating the compound from other metabolites and media components.
The general workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/2621158/
https://pubmed.ncbi.nlm.nih.gov/2621158/
https://pubmed.ncbi.nlm.nih.gov/2516082/
https://pubmed.ncbi.nlm.nih.gov/2516082/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9796146/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9796146/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10115183/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10115183/
https://www.benchchem.com/product/b1669091#natural-source-and-biological-properties-of-cispentacin
https://www.benchchem.com/product/b1669091#natural-source-and-biological-properties-of-cispentacin
https://www.benchchem.com/product/b1669091#natural-source-and-biological-properties-of-cispentacin
https://www.benchchem.com/product/b1669091#natural-source-and-biological-properties-of-cispentacin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669091?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

